Cas no 28840-38-2 (2-Pyrimidinecarboxaldehyde,4-methyl-, oxime)

• Product Name: 2-Pyrimidinecarboxaldehyde,4-methyl-, oxime
• CAS No: 28840-38-2
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 239440
• PubChem ID: 136636099
• Update Time: 2025-04-19

2-Pyrimidinecarboxaldehyde,4-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxaldehyde,4-methyl-, oxime
• 2-Pyrimidinecarboxaldehyde, 4-methyl-, oxime (8CI)
• 4-Methylpyrimidine-2-carbaldehyde oxime
• 4-Methylpyrimidine-2-carbaldehydeoxime
• 28840-38-2

• Inchi： 1S/C6H7N3O/c1-5-2-3-7-6(9-5)4-8-10/h2-4,10H,1H3/b8-4+
• InChI Key： JDTLRZCRFAWHLI-XBXARRHUSA-N
• SMILES： O/N=C/C1=NC=CC(C)=N1

Computed Properties

• Exact Mass: 137.059
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8A^2
• XLogP3: 0.7